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Compound of Interest

Compound Name: Lauroylsarcosine

Cat. No.: B1583730

Audience: Researchers, scientists, and drug development professionals.

Introduction

N-Lauroylsarcosine sodium salt, commonly known as Sarkosyl, is an anionic surfactant and
detergent utilized across various biochemical and molecular biology applications.[1][2][3] Its
utility stems from its ability to disrupt cell membranes, solubilize and separate membrane
proteins, and inhibit certain enzymes like hexokinase.[2][4] It is frequently incorporated into
lysis buffers for DNA and RNA purification, as it effectively denatures proteins while remaining
active in concentrated salt solutions.[4][5] This document provides a detailed protocol for the
preparation of a standard 10% (weight/volume) aqueous stock solution of Lauroylsarcosine
for laboratory use.

Materials and Equipment

A comprehensive list of materials and equipment required for the preparation is summarized
below.
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Category Item

N-Lauroylsarcosine sodium salt (Sarkosyl),
Reagents .
powder (=94% purity)[3]

High-purity water (e.g., deionized,

DNase/RNase-free)

Glassware 100 mL volumetric flask

Glass beaker

Graduated cylinder

Equipment Analytical balance

Magnetic stirrer and stir bar

pH meter (optional, for pH verification)

0.22 pm syringe filter and syringe (for sterile

applications)

Safety Safety glasses, gloves, lab coat

Experimental Protocol

This protocol details the steps to prepare 100 mL of a 10% (w/v) N-Lauroylsarcosine sodium
salt stock solution.

Objective: To prepare a 10% (w/v) aqueous stock solution of N-Lauroylsarcosine sodium salt.

Calculations

A 10% (wi/v) solution corresponds to 10 grams of solute dissolved in a final volume of 100 mL
of solvent.

o Mass of Lauroylsarcosine: 10 g

¢ Final Volume of Solution: 100 mL
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Step-by-Step Procedure

Weighing: Accurately weigh 10.0 g of N-Lauroylsarcosine sodium salt powder using an
analytical balance and transfer it into a clean, dry glass beaker.

Initial Dissolution: Add approximately 80 mL of high-purity water to the beaker. Place a
magnetic stir bar into the beaker and move it to a magnetic stirrer.

Mixing: Stir the mixture at room temperature. N-Lauroylsarcosine is freely soluble in water,
so dissolution should occur readily.[6] The resulting solution should be clear to slightly hazy
and colorless.[2][3]

Final Volume Adjustment: Once the powder is fully dissolved, carefully transfer the solution
into a 100 mL volumetric flask. Rinse the beaker with a small amount of high-purity water
and add the rinsewater to the volumetric flask to ensure a complete transfer of the solute.

Volume Completion: Add high-purity water to the volumetric flask until the bottom of the
meniscus reaches the 100 mL calibration mark. Cap the flask and invert it several times to
ensure the solution is homogeneous.

pH Verification (Optional): The expected pH of a 10% aqueous solution is between 7.0 and
9.0.[4][6] If the intended application requires a specific pH, it can be measured and adjusted
at this stage using dilute HCI or NaOH.

Sterilization (Optional): For applications in cell culture or molecular biology that require
sterility, the solution can be passed through a 0.22 um syringe filter into a sterile container.

Data Summary

The key properties of the prepared stock solution are summarized in the table below.
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Parameter Value

Concentration 10% (w/v); 100 mg/mL

Chemical Name N-Lauroylsarcosine sodium salt

Synonyms Sarkosyl, Sodium Lauroyl Sarcosinate[7][8]
Molecular Formula C1sH28NNaOs[7]

Molecular Weight 293.38 g/mol [7]

Expected pH of 10% Solution 7.0 - 9.0[6]

Appearance Clear to slightly hazy, colorless solution[2][3]

Storage and Stability

For optimal performance, it is recommended to prepare the Lauroylsarcosine solution fresh. If
storage is necessary, the solution should be kept in a tightly sealed container at room
temperature or refrigerated at 2-8°C. It is advised not to store aqueous solutions for more than
one day to avoid potential degradation or microbial growth.[1]

Safety Precautions

N-Lauroylsarcosine sodium salt should be handled with care. Always wear appropriate
personal protective equipment (PPE), including a lab coat, safety glasses, and gloves. Consult
the material's Safety Data Sheet (SDS) for comprehensive safety information before handling.

Experimental Workflow

© 2025 BenchChem. All rights reserved. 417 Tech Support


https://pubchem.ncbi.nlm.nih.gov/compound/Sodium-Lauroyl-Sarcosinate
https://www.caymanchem.com/product/33718/lauroylsarcosine-sodium-salt
https://pubchem.ncbi.nlm.nih.gov/compound/Sodium-Lauroyl-Sarcosinate
https://pubchem.ncbi.nlm.nih.gov/compound/Sodium-Lauroyl-Sarcosinate
https://mubychem.com/sodiumlauroylsarcosinate-manufacturers-sarkosylsodium.html
https://www.sigmaaldrich.com/deepweb/assets/sigmaaldrich/product/documents/374/043/l5777pis.pdf
https://www.sigmaaldrich.com/JP/ja/product/sigma/l9150
https://www.benchchem.com/product/b1583730?utm_src=pdf-body
https://cdn.caymanchem.com/cdn/insert/33718.pdf
https://www.benchchem.com/product/b1583730?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1583730?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Preparation

1. Weigh 10g
Lauroylsarcosine Powder

l

2. Add ~80 mL
High-Purity Water

l

3. Dissolve with
Magnetic Stirrer

Final&ation

4. Transfer to
100 mL Volumetric Flask

:

5. Adjust Volume
to 100 mL

:

6. Mix Until
Homogeneous

1
Optionali Steps

8. Sterile Filter
(0.22 um)

Store Solution or
Use Immediately

Click to download full resolution via product page

Caption: Workflow for preparing a 10% Lauroylsarcosine solution.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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